Cas no 2034252-66-7 (N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]pyridine-3-sulfonamide)

• Product Name: N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]pyridine-3-sulfonamide
• CAS No: 2034252-66-7
• MF: C₁₆H₁₅N₃O₅S
• MW: 361.372402429581
• CID: 5347663
• Update Time: 2025-05-19

N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(2,4-dioxooxazolidin-3-yl)-1-phenylethyl)pyridine-3-sulfonamide
• N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]pyridine-3-sulfonamide

• Inchi： 1S/C16H15N3O5S/c20-15-11-24-16(21)19(15)10-14(12-5-2-1-3-6-12)18-25(22,23)13-7-4-8-17-9-13/h1-9,14,18H,10-11H2
• InChI Key： OUYNXMDJOXZAMF-UHFFFAOYSA-N
• SMILES： S(C1C=NC=CC=1)(NC(C1C=CC=CC=1)CN1C(=O)OCC1=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 597
• XLogP3: 0.8
• Topological Polar Surface Area: 114

Additional information on N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]pyridine-3-sulfonamide

Introduction to N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]pyridine-3-sulfonamide (CAS No. 2034252-66-7)

N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]pyridine-3-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its CAS number 2034252-66-7, represents a unique molecular structure that combines elements of heterocyclic chemistry with sulfonamide functionality. The presence of a pyridine ring and an oxazolidinone moiety makes this molecule particularly intriguing for its potential applications in drug discovery and medicinal chemistry.

The chemical structure of N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]pyridine-3-sulfonamide can be broken down into several key functional groups. The pyridine ring is a well-known pharmacophore that is frequently incorporated into pharmaceutical agents due to its ability to interact with biological targets. Specifically, the nitrogen atom in the pyridine ring can form hydrogen bonds and coordinate with metal ions, enhancing the compound's binding affinity. The sulfonamide group (-SO₂NH₂) is another critical feature, known for its role in modulating enzyme activity and serving as a linker in drug design.

The oxazolidinone ring system, a five-membered heterocycle containing oxygen and nitrogen atoms, adds another layer of complexity to the molecule. This moiety is often found in biologically active compounds due to its stability and ability to engage in multiple types of non-covalent interactions. In particular, the 2,4-dioxo substituent within the oxazolidinone ring introduces electrophilic centers that can participate in various chemical reactions, making it a versatile scaffold for medicinal chemists.

The phenethyl side chain further contributes to the compound's structural diversity. This group consists of a phenyl ring attached to an ethyl chain, which is commonly used in drug design to enhance solubility and bioavailability. The phenyl ring itself can engage in π-stacking interactions with biological targets, while the ethyl chain provides flexibility and tunability in molecular design.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]pyridine-3-sulfonamide with high accuracy. Molecular docking studies have suggested that this compound may exhibit inhibitory activity against several enzymes implicated in inflammatory and infectious diseases. For instance, preliminary simulations indicate potential interactions with cyclooxygenase (COX) enzymes, which are key targets for nonsteroidal anti-inflammatory drugs (NSAIDs). Additionally, the sulfonamide moiety suggests possible binding to bacterial enzymes involved in metabolic pathways, making this compound a candidate for antimicrobial applications.

In vitro studies have begun to explore the pharmacological profile of N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]pyridine-3-sulfonamide. These experiments have focused on evaluating its cytotoxicity against various cell lines and assessing its ability to modulate inflammatory responses. Early results are promising, showing selective toxicity towards certain cancer cell lines while maintaining low toxicity on normal cells. Furthermore, the compound has demonstrated anti-inflammatory properties by inhibiting nitric oxide (NO) production in macrophage cell models.

The synthesis of N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]pyridine-3-sulfonamide presents unique challenges due to its complex structure. However, modern synthetic methodologies have made significant strides in facilitating the construction of such molecules. Key synthetic strategies include multi-step reactions involving condensation reactions between appropriate precursors followed by functional group transformations. Advances in catalytic systems have also enabled more efficient and scalable synthesis routes.

The development of novel synthetic routes has been crucial for optimizing the production of N-[2-(2,4-dioxo-1,3-oxtailidinone)]_2034252667. For example, transition metal-catalyzed cross-coupling reactions have been employed to introduce the phenethyl side chain efficiently. Additionally, protecting group strategies have been utilized to ensure regioselectivity during the synthesis of the oxazolidinone ring system. These advancements have not only improved yield but also reduced the environmental impact of the synthetic process.

The pharmacokinetic properties of N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]pyridine-3-sulfonamide are under active investigation to determine its suitability for therapeutic use. In vivo studies have begun to assess its absorption distribution metabolism and excretion (ADME) profile in animal models. Preliminary data suggest good oral bioavailability and moderate tissue distribution following administration.

The metabolic stability of this compound has been evaluated using liver microsomes and intestinal CYP450 enzyme systems. Results indicate that N-[...] undergoes slow metabolism via multiple pathways but does not form significant toxic intermediates. This metabolic profile is favorable for developing a safe and effective therapeutic agent.

The potential therapeutic applications of N-[...] are broad and span multiple disease areas including oncology neurology and immunology. In oncology research:

• Evaluation as an inhibitor of kinases involved in tumor growth.
• Potential use as an adjuvant therapy alongside existing chemotherapeutic agents.
• Screens for effects on microenvironmental factors affecting tumor progression.

In neurology research:

• Investigation into potential neuroprotective properties against oxidative stress-induced damage.